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Compound of Interest

Compound Name:
(3-(hydroxymethyl)-4-

Methoxyphenyl)boronic acid

Cat. No.: B591621 Get Quote

For Immediate Release

This document provides a concise technical summary of the key molecular data for (3-
(hydroxymethyl)-4-methoxyphenyl)boronic acid, a compound relevant to researchers and

professionals in organic synthesis and medicinal chemistry.

Molecular Identity and Weight
(3-(hydroxymethyl)-4-methoxyphenyl)boronic acid is an organic compound frequently

utilized as a reagent in various chemical reactions, including Suzuki-Miyaura cross-coupling.[1]

Accurate molecular weight is critical for stoichiometric calculations in these synthetic

applications.

The molecular formula for this compound is C₈H₁₁BO₄.[1][2][3] Based on this formula, the

molecular weight is calculated to be 181.98 g/mol .[1][2][3][4][5][6]

Calculation of Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in the molecule. The

calculation is based on the standard atomic weights of the constituent elements.
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Element Symbol Count
Standard
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 8 12.011[7][8][9] 96.088

Hydrogen H 11 1.008[10][11][12] 11.088

Boron B 1 10.811[13][14] 10.811

Oxygen O 4
15.999[15][16]

[17]
63.996

Total 181.983

Note: The final calculated value is commonly rounded to 181.98 g/mol in chemical literature

and supplier documentation.[1][2][4][5]

Disclaimer: The request for detailed experimental protocols and signaling pathway diagrams is

not applicable to the determination of a compound's molecular weight. Molecular weight is a

fundamental, calculated property of a chemical structure and does not involve experimental

workflows or biological pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

